Cas no 1806781-20-3 (4-Bromo-2-cyano-6-(difluoromethyl)pyridine)

• Product Name: 4-Bromo-2-cyano-6-(difluoromethyl)pyridine
• CAS No: 1806781-20-3
• MF: C₇H₃BrF₂N₂
• MW: 233.012927293777
• CID: 4927440
• Update Time: 2025-05-26

4-Bromo-2-cyano-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-cyano-6-(difluoromethyl)pyridine

• Inchi： 1S/C7H3BrF2N2/c8-4-1-5(3-11)12-6(2-4)7(9)10/h1-2,7H
• InChI Key： MOCSMVIQSQIDJI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)N=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 4-Bromo-2-cyano-6-(difluoromethyl)pyridine

Introduction to 4-Bromo-2-cyano-6-(difluoromethyl)pyridine (CAS No. 1806781-20-3)

4-Bromo-2-cyano-6-(difluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1806781-20-3, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic molecules, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple substituents—specifically a bromo group, a cyano group, and a difluoromethyl group—enhances its utility as a versatile building block in synthetic chemistry.

The bromo substituent at the 4-position provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or amino groups. The cyano group at the 2-position acts as a strong electron-withdrawing moiety, influencing the electronic properties of the pyridine ring and facilitating nucleophilic substitution reactions. Meanwhile, the difluoromethyl group at the 6-position introduces both steric hindrance and electronic modulation, which can modulate metabolic stability and binding affinity in drug-like molecules.

In recent years, this compound has garnered attention in medicinal chemistry due to its role in developing novel therapeutic agents. Its structural features align well with the pharmacophoric requirements of several drug targets, including kinases, G protein-coupled receptors (GPCRs), and ion channels. For instance, derivatives of 4-bromo-2-cyano-6-(difluoromethyl)pyridine have been explored as inhibitors of Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are implicated in inflammatory diseases and cancer progression.

One notable application lies in the synthesis of small-molecule inhibitors targeting Bruton’s tyrosine kinase (BTK), a key enzyme in B-cell signaling pathways. Research published in 2022 demonstrated that structural analogs of this compound exhibit potent BTK inhibition by leveraging the interplay between the bromo, cyano, and difluoromethyl groups to optimize binding interactions within the ATP-binding pocket. This work highlights the compound’s potential as a scaffold for next-generation immunomodulatory drugs.

The agrochemical sector has also capitalized on derivatives of 4-bromo-2-cyano-6-(difluoromethyl)pyridine, particularly in designing novel herbicides and fungicides. The electron-withdrawing nature of the cyano and difluoromethyl groups enhances lipophilicity, improving membrane penetration in biological targets. Recent studies have shown that modifications at the 4-position can fine-tune selectivity between weeds and crops, reducing off-target toxicity while maintaining efficacy.

The synthetic accessibility of CAS No. 1806781-20-3 is another factor driving its adoption in industrial applications. Modern synthetic routes often employ palladium-catalyzed cross-coupling strategies to introduce aryl or heteroaryl groups efficiently. Additionally, transition-metal-catalyzed hydrogenation or oxidation reactions can further diversify derivatives for structure-activity relationship (SAR) studies.

From a computational chemistry perspective, density functional theory (DFT) studies on 4-bromo-2-cyano-6-(difluoromethyl)pyridine have provided insights into its reactivity and conformational preferences. These studies suggest that the compound adopts an energetically favorable chair conformation, with the electron-withdrawing substituents preferentially oriented axially due to steric constraints. Such insights are invaluable for designing optimized synthetic pathways and predicting biological behavior.

The growing demand for high-purity intermediates has prompted manufacturers to enhance production methodologies for this compound. Continuous flow chemistry has emerged as a promising approach to improve yield and scalability while minimizing waste generation. Such advancements align with global sustainability initiatives within the chemical industry.

In conclusion, 4-bromo-2-cyano-6-(difluoromethyl)pyridine (CAS No. 1806781-20-3) represents a cornerstone intermediate in pharmaceutical and agrochemical innovation. Its unique structural features—comprising a bromo, cyano, and difluoromethyl moiety—make it an indispensable tool for medicinal chemists seeking to develop next-generation therapeutics. As research continues to uncover new applications for this compound, its significance in drug discovery is poised to expand further.